Cas no 898783-12-5 (2,4-Dichloro-4'-thiomorpholinomethyl benzophenone)

• Product Name: 2,4-Dichloro-4'-thiomorpholinomethyl benzophenone
• CAS No: 898783-12-5
• MF: C₁₈H₁₇Cl₂NOS
• MW: 366.304681539536
• MDL: MFCD03841762
• CID: 1945509
• PubChem ID: 24724537
• Update Time: 2025-10-07

2,4-Dichloro-4'-thiomorpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• (2,4-dichlorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone
• CTK5G6058
• AG-H-66287
• 2,4-dichloro-4'-thiomorpholinomethyl benzophenone
• (2,4-Dichlorophenyl){4-[(thiomorpholin-4-yl)methyl]phenyl}methanone
• AKOS016020260
• MFCD03841762
• DTXSID70642936
• 2,4-DICHLORO-4'-THIOMORPHOLINOMETHYLBENZOPHENONE
• 898783-12-5
• 2,4-Dichloro-4'-thiomorpholinomethyl benzophenone

• MDL： MFCD03841762
• Inchi： 1S/C18H17Cl2NOS/c19-15-5-6-16(17(20)11-15)18(22)14-3-1-13(2-4-14)12-21-7-9-23-10-8-21/h1-6,11H,7-10,12H2
• InChI Key： NHKIDFQMVLTUDT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C1C=CC(=CC=1)CN1CCSCC1)=O)Cl

Computed Properties

• Exact Mass: 365.04100
• Monoisotopic Mass: 365.0407907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 45.61000
• LogP: 4.71110

Additional information on 2,4-Dichloro-4'-thiomorpholinomethyl benzophenone

Recent Advances in the Study of 2,4-Dichloro-4'-thiomorpholinomethyl benzophenone (CAS: 898783-12-5)

The compound 2,4-Dichloro-4'-thiomorpholinomethyl benzophenone (CAS: 898783-12-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzophenone derivative, characterized by its unique thiomorpholinomethyl substitution, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2,4-Dichloro-4'-thiomorpholinomethyl benzophenone as a potent inhibitor of protein kinases involved in inflammatory pathways. The researchers utilized molecular docking and kinetic assays to demonstrate its high affinity for the ATP-binding sites of specific kinases, suggesting its potential as a lead compound for anti-inflammatory drug development. The study also highlighted the compound's favorable pharmacokinetic properties, including its stability and bioavailability in preclinical models.

In addition to its kinase inhibitory properties, recent research has explored the antimicrobial efficacy of 2,4-Dichloro-4'-thiomorpholinomethyl benzophenone. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported its activity against multidrug-resistant bacterial strains, such as Staphylococcus aureus and Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic processes. These findings underscore its potential as a scaffold for designing novel antibiotics.

The synthetic accessibility of 2,4-Dichloro-4'-thiomorpholinomethyl benzophenone has also been a focus of recent investigations. A 2023 study in Organic Process Research & Development described an optimized, scalable synthesis route that improves yield and reduces the use of hazardous reagents. This advancement is critical for facilitating large-scale production and further pharmacological evaluation of the compound.

Despite these promising developments, challenges remain in the clinical translation of 2,4-Dichloro-4'-thiomorpholinomethyl benzophenone. Current research is addressing its toxicity profile and selectivity issues to minimize off-target effects. Collaborative efforts between academic and industrial researchers are expected to accelerate its progression into clinical trials, particularly for applications in oncology and infectious diseases.

In conclusion, 2,4-Dichloro-4'-thiomorpholinomethyl benzophenone (CAS: 898783-12-5) represents a versatile and pharmacologically active compound with broad therapeutic potential. Ongoing research aims to refine its properties and expand its applications, making it a compelling subject for future studies in chemical biology and drug discovery.